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Compound of Interest

Compound Name: aspericin C

Cat. No.: B15570524

For researchers, scientists, and drug development professionals, the proper disposal of
chemical compounds is a critical component of laboratory safety and environmental
responsibility. This guide provides detailed procedures for the safe disposal of Aspericin C,
commonly known as Aspirin (acetylsalicylic acid), ensuring compliance with safety regulations
and minimizing environmental impact.

Hazard Identification and Safety Data

Aspirin is classified with several hazards that necessitate careful handling and disposal. It is
harmful if swallowed, causes skin and serious eye irritation, and may cause respiratory
irritation.[1][2] Adherence to safety protocols outlined in the material safety data sheet (MSDS)
IS paramount.
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Property[2][3] Data

) Powder, Solid, Crystals or Crystalline powder or
Physical State

granules
Appearance White
Odor Odorless
Melting Point 136 - 140 °C/ 276.8 - 284 °F
Flash Point 250 °C /482 °F
Specific Gravity 1.350
Molecular Formula C9HB804
Molecular Weight 180.16 g/mol

Personal Protective Equipment (PPE) and
Emergency Procedures

Before handling Aspericin C, appropriate personal protective equipment should be worn. This
includes safety glasses with side-shields, gloves, and a lab coat.[1] In case of insufficient
ventilation, respiratory protection should be used.[4] Eyewash stations and safety showers
must be readily accessible.

In the event of a fire, use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide
as extinguishing media.[1] For spills, avoid dust formation, sweep up the material, and place it
in a suitable, closed container for disposal.[1][3]

Step-by-Step Disposal Protocol

The primary recommendation for the disposal of unused or expired Aspericin C is to use an
approved waste disposal plant or a licensed professional waste disposal service.[3][4][5]

Step 1: Collection and Storage of Waste

o Collect waste Aspericin C in a clearly labeled, sealed container.
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» Store the container in a cool, dry, and well-ventilated area away from incompatible materials
such as strong oxidizing agents, strong acids, and strong bases.[3]

Step 2: Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Aspericin C.
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Start: Aspericin C Waste

Is a drug take-back program
or authorized collector available?

Yes No

Utilize take-back program or
authorized collector (e.g., DEA, pharmacy kiosk).[6][7][8]

Follow household trash disposal procedures.[6]

'

Mix with an undesirable substance
(e.g., used coffee grounds, cat litter).[8][9][10]

'

Place mixture in a sealed container
(e.g., resealable bag, empty can).[8][9]

Dispose of the sealed container in the household trash.[6]

End of Disposal Process
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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